4-(3,4,5-Trifluorophenyl)thian-4-ol

• IUPAC Name: 4-(3,4,5-trifluorophenyl)thian-4-ol
• InChI: InChI=1S/C11H11F3OS/c12-8-5-7(6-9(13)10(8)14)11(15)1-3-16-4-2-11/h5-6,15H,1-4H2
• InChI Key: QMNARJXOXXASAA-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(C2=CC(=C(C(=C2)F)F)F)O
• Molecular Formula: C11H11F3OS
• Molecular Weight: 248.27 g/mol

Description

4-(3,4,5-Trifluorophenyl)thian-4-ol is a fluorinated thiane derivative characterized by a hydroxyl group and a 3,4,5-trifluorophenyl substituent on the thiane ring. The compound’s molecular weight is approximately 262.29 g/mol (based on analogous fluorinated thiane derivatives) , and its purity in commercial preparations is typically ≥97% .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3,4,5-Trifluorophenyl)thian-4-ol involves specific chemical reactions and conditions. While detailed synthetic routes are proprietary, general methods include the use of cyclodextrins for inclusion complexes . These methods often require precise control of temperature, pH, and reactant concentrations to achieve the desired product.

Industrial Production Methods

Industrial production of 4-(3,4,5-Trifluorophenyl)thian-4-ol typically involves large-scale chemical processes. These processes are designed to maximize yield and purity while minimizing costs and environmental impact. Common techniques include batch and continuous flow reactions, utilizing advanced reactors and purification systems.

Chemical Reactions Analysis

Types of Reactions

4-(3,4,5-Trifluorophenyl)thian-4-ol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions of 4-(3,4,5-Trifluorophenyl)thian-4-ol are facilitated by specific reagents and conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogens in the presence of a catalyst like iron(III) chloride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

4-(3,4,5-Trifluorophenyl)thian-4-ol has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in the study of enzyme interactions and metabolic pathways.

Medicine: Investigated for its potential therapeutic effects and drug development.

Industry: Utilized in the production of advanced materials and chemical intermediates.

Mechanism of Action

The mechanism of action of 4-(3,4,5-Trifluorophenyl)thian-4-ol involves its interaction with specific molecular targets and pathways. It can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways depend on the context of its use, such as inhibiting a particular enzyme or activating a receptor.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a systematic comparison of 4-(3,4,5-Trifluorophenyl)thian-4-ol with analogous fluorinated aromatic or heterocyclic compounds, emphasizing structural, physicochemical, and functional differences.

Table 1: Key Properties of 4-(3,4,5-Trifluorophenyl)thian-4-ol and Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features	Source
4-(3,4,5-Trifluorophenyl)thian-4-ol	C₁₂H₁₁F₃OS	~262.29	3,4,5-Trifluorophenyl, thiane, -OH	High fluorination, polar hydroxyl	Inferred
[2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl]methanol	C₁₁H₈F₃NOS	259.24	4-Trifluoromethylphenyl, thiazole, -CH₂OH	Thiazole core, hydroxymethyl group
4-(Trifluoromethyl)phenylmethanethiol	C₈H₇F₃S	192.20	4-Trifluoromethylphenyl, -SH	Thiol functionality, lower MW
2,3-Dimethyl-4-(trifluoromethylthio)phenol	C₉H₉F₃OS	222.23	Trifluoromethylthio, phenol, methyl	Phenolic -OH, sulfur-containing group
3,4,5-Trimethoxyphenyl isothiocyanate	C₁₀H₁₁NO₃S	225.26	Trimethoxyphenyl, -NCS	Isothiocyanate reactivity

Structural and Electronic Differences

• Fluorination Pattern: The 3,4,5-trifluorophenyl group in the target compound provides strong electron-withdrawing effects and steric bulk compared to mono- or para-substituted analogs (e.g., 4-trifluoromethylphenyl in ). This may influence reactivity in cross-coupling reactions or binding affinity in biological targets .
• Core Heterocycle: The thiane ring (a six-membered sulfur-containing ring) contrasts with thiazole () or benzothiazole () systems.
• Functional Groups : The hydroxyl group in 4-(3,4,5-Trifluorophenyl)thian-4-ol offers hydrogen-bonding capability, unlike the thiol in 4-(Trifluoromethyl)phenylmethanethiol () or the isothiocyanate in ’s trimethoxyphenyl derivative .

Physicochemical Properties

• Lipophilicity: The 3,4,5-trifluorophenyl group likely increases logP compared to non-fluorinated analogs, similar to trends observed in ’s thiazole derivative (logP ~2.5–3.0 inferred from MW and structure) .
• Thermal Stability: Fluorinated aromatic systems generally exhibit higher thermal stability. However, the hydroxyl group may lower melting points relative to non-polar analogs like 2,5,6-trimethylbenzothiazole () .